Cas no 1806388-69-1 (3-Ethoxy-4-iodophenylhydrazine)

• Product Name: 3-Ethoxy-4-iodophenylhydrazine
• CAS No: 1806388-69-1
• MF: C₈H₁₁IN₂O
• MW: 278.090214014053
• CID: 4934617
• Update Time: 2025-11-01

3-Ethoxy-4-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-iodophenylhydrazine

• Inchi： 1S/C8H11IN2O/c1-2-12-8-5-6(11-10)3-4-7(8)9/h3-5,11H,2,10H2,1H3
• InChI Key： IGNQHUCUCMTIFC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 2.1
• Topological Polar Surface Area: 47.3

Additional information on 3-Ethoxy-4-iodophenylhydrazine

Introduction to 3-Ethoxy-4-iodophenylhydrazine (CAS No. 1806388-69-1)

3-Ethoxy-4-iodophenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1806388-69-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a phenyl ring substituted with both an ethoxy group and an iodine atom, along with a hydrazine moiety, presents a versatile structure for further chemical manipulation and biological evaluation.

The molecular framework of 3-Ethoxy-4-iodophenylhydrazine makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the iodine atom at the 4-position enhances its reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing biaryl systems. These biaryl structures are prevalent in many pharmacologically active agents, including kinase inhibitors and antiviral compounds.

In recent years, there has been a surge in research focused on developing novel hydrazine derivatives due to their potential applications in medicinal chemistry. Hydrazines, despite their historical association with certain hazardous compounds, have proven to be indispensable in the synthesis of heterocyclic compounds and drugs. The compound 3-Ethoxy-4-iodophenylhydrazine is no exception and has been explored in various synthetic pathways to generate novel scaffolds with therapeutic implications.

One of the most compelling aspects of 3-Ethoxy-4-iodophenylhydrazine is its utility in the development of small-molecule inhibitors targeting enzyme-protein interactions. For instance, researchers have leveraged this compound to synthesize derivatives that exhibit inhibitory activity against certain kinases implicated in cancer progression. The ethoxy group provides a modifiable handle for further derivatization, allowing chemists to fine-tune properties such as solubility, bioavailability, and metabolic stability.

The iodine substituent at the 4-position of the phenyl ring serves as a critical handle for transition-metal-catalyzed reactions. This feature has enabled the construction of complex molecular architectures through palladium-catalyzed cross-coupling reactions. Such reactions are pivotal in drug discovery pipelines, enabling the rapid assembly of structurally diverse libraries for high-throughput screening.

Recent advancements in computational chemistry have also highlighted the potential of 3-Ethoxy-4-iodophenylhydrazine as a building block for virtual screening campaigns. Molecular modeling studies have demonstrated that derivatives of this compound can interact with specific pockets on target proteins, suggesting their suitability for developing novel therapeutic agents. These studies underscore the importance of structural diversity in medicinal chemistry and the role of intermediates like 3-Ethoxy-4-iodophenylhydrazine in generating such diversity.

The hydrazine moiety itself is a key functional group that can participate in various chemical transformations. For example, it can undergo condensation reactions with carbonyl compounds to form hydrazones, which are often intermediates in more complex synthetic schemes. Additionally, hydrazines can be oxidized to form azo compounds, which have applications in dye synthesis and material science.

In the context of drug discovery, 3-Ethoxy-4-iodophenylhydrazine has been utilized to develop prodrugs designed to enhance bioavailability or targeted release profiles. By incorporating this intermediate into larger molecules, researchers can create prodrugs that are activated enzymatically at specific sites within the body, thereby improving therapeutic efficacy.

The synthesis of 3-Ethoxy-4-iodophenylhydrazine itself is an intriguing process that involves multiple steps, including halogenation and etherification reactions. The precise control over these transformations is crucial to obtaining high yields and purity levels required for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both reaction times and waste generation.

From a regulatory perspective, compounds like 3-Ethoxy-4-iodophenylhydrazine must undergo rigorous evaluation to ensure safety and efficacy before being considered for clinical use. This involves comprehensive toxicological studies and pharmacokinetic assessments to determine dosing regimens and potential side effects. The growing body of research on this compound suggests that it holds promise as a precursor for future therapeutics.

The role of intermediates such as 3-Ethoxy-4-iodophenylhydrazine cannot be overstated in modern drug discovery. They serve as essential tools for chemists and pharmacologists alike, enabling the rapid exploration of chemical space and the identification of novel drug candidates. As our understanding of biological targets advances, so too does our need for sophisticated intermediates like this one to address complex diseases.

In conclusion,3-Ethoxy-4-iodophenylhydrazine (CAS No. 1806388-69-1) represents a significant asset in pharmaceutical chemistry due to its structural versatility and reactivity profile. Its applications span from synthetic intermediates to potential therapeutic agents, underscoring its importance in ongoing research efforts aimed at developing new medicines.